2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H17F3N4OS/c18-17(19,20)12-4-3-5-13(8-12)23-15(25)10-26-16-9-14(21-11-22-16)24-6-1-2-7-24/h3-5,8-9,11H,1-2,6-7,10H2,(H,23,25)
• InChI Key: QIGZJLZZVNPHKO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H17F3N4OS
• Molecular Weight: 382.4 g/mol
• CAS No.: 1171325-08-8

Description

2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H17F3N4OS and its molecular weight is 382.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds structurally related to the one mentioned have been synthesized and evaluated for their potential antimicrobial properties. For example, new heterocycles incorporating the antipyrine moiety have been synthesized, demonstrating significant antimicrobial activities. These include pyrrole, pyridine, and thiazole derivatives, illustrating the compound's role in developing new antimicrobial agents (Bondock et al., 2008).

Insecticidal Assessment

Innovative heterocycles, including pyrrole, pyridine, and thiadiazole moieties derived from related compounds, have been assessed for their insecticidal properties against common agricultural pests such as the cotton leafworm, Spodoptera littoralis. These studies contribute to the development of new, more effective insecticides for agricultural applications (Fadda et al., 2017).

Radioligand Imaging

A series of phenylpyrazolo[1,5-a]pyrimidineacetamides, related to the compound , has been reported as selective ligands for the translocator protein (18 kDa), highlighting their importance in radioligand imaging for positron emission tomography (PET). This application is crucial for advancing neuroimaging and understanding various neurological conditions (Dollé et al., 2008).

Antitumor Activity

Pyrimidine derivatives, including structures related to the specified compound, have been synthesized and screened for their antitumor activities against various human tumor cell lines. Some of these compounds have shown significant therapeutic activities, contributing to the development of new anticancer drugs (Masaret, 2021).

Chemical Synthesis and Characterization

Research on related compounds has led to the synthesis of various novel heterocyclic compounds with potential biological activities. These studies involve complex chemical synthesis and characterization techniques, underscoring the compound's relevance in the development of new chemical entities for further pharmacological evaluation (Elian et al., 2014).